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Compound of Interest

Compound Name: Atto 635 NHS ester
Cat. No.: B1257154
Get Quote
. J

Application Note: High-Fidelity Protein Labeling with Atto 635/633 NHS Ester

Executive Summary & Technical Context

This guide details the protocol for labeling proteins with Atto 633 NHS ester, the specific
fluorophore engineered by ATTO-TEC to target the 635 nm spectral line common in diode
lasers and STED nanoscopy.

Note on Nomenclature: While often colloquially referred to as "Atto 635" due to its optimal
excitation source (635 nm diode lasers), the correct catalog designation is Atto 633. This dye is
a cationic, hydrophilic fluorophore exhibiting exceptional photostability and low triplet state
formation, making it a superior alternative to Cy5 or Alexa Fluor 647 for single-molecule
detection and super-resolution microscopy (STED).[1]

Key Application Areas:
e STED Microscopy: High resolution with depletion wavelengths around 740—760 nm.[1]
e Single Molecule Detection (SMD): Minimized background due to red-shifted excitation.[1]

o Flow Cytometry: Excitation by the red laser line (633/635 nm).[1]
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Technical Specifications & Chemical Properties

To ensure experimental reproducibility, the specific physicochemical properties of the dye must
be factored into the conjugation stoichiometry and Degree of Labeling (DOL) calculations.

Parameter Value Notes

Dye Name Atto 633 NHS Ester Succinimidyl Ester derivative

Excitation Max ( Optimized for 633 nm HeNe or

629 nm _
) 635 nm Diode lasers
Emission Max (
657 nm Far-red emission
)
Extinction Coeff.[1][2][3] (
High absorptivity
)
Correction Factor ( 0.05 Critical for protein
) ' concentration correction
] ) NHS ester adds mass; use
Molecular Weight (MW) ~749 g/mol (Free Acid) N
batch-specific MW
o Influences electrophoretic
Charge +1 (Cationic) N
mobility
N Hydrolytically unstable in
Solubility DMF, DMSO

aqueous buffer

The Chemist’s Perspective: Reaction Mechanism &
Critical Control Points

The labeling relies on the nucleophilic attack of the primary amine (R-NH

) of the protein (specifically Lysine

-amines or the N-terminus) on the carbonyl carbon of the N-hydroxysuccinimide (NHS) ester.[1]
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The Kinetic Challenge: This reaction competes directly with hydrolysis, where water attacks the
NHS ester, rendering the dye non-reactive.

e pH Control: The reaction requires a deprotonated amine.[1] Lysine (

) is mostly protonated at neutral pH.[1] We must raise the pH to 8.3 to generate sufficient
nucleophilic amines without accelerating hydrolysis to an unmanageable rate.

o Buffer Incompatibility:NEVER use Tris, Glycine, or Ammonium salts during labeling.[4] These
contain primary amines that will scavenge the dye, resulting in labeled buffer rather than
labeled protein.

Pre-Labeling Checklist

e Protein Purity: Protein must be in an amine-free buffer (PBS is acceptable only if pH is
adjusted; Carbonate is preferred).[1]

o Concentration: Optimal protein concentration is 1-5 mg/mL.[1] Lower concentrations (<1
mg/mL) significantly reduce coupling efficiency due to second-order reaction kinetics.[1]

¢ Dye Freshness: Dissolve NHS-ester immediately before use.[1][5] Do not store wet dye
stocks.[1]

Detailed Labeling Protocol
Step 1: Buffer Exchange (If required)

If the protein is in Tris or contains BSA/Azide, exchange into Labeling Buffer (0.1 M Sodium
Bicarbonate, pH 8.3) using a Zeba Spin Column or dialysis cassette (Slide-A-Lyzer).[1]

Step 2: Dye Preparation[1]

* Remove Atto 633 NHS ester from -20°C storage and equilibrate to room temperature (RT) in
a desiccator before opening to prevent condensation.

e Dissolve 1 mg of dye in 200

L of anhydrous DMSO or DMF (Concentration
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5 mg/mL).

o Expert Tip: Use high-quality, amine-free DMF. Old DMF breaks down into dimethylamine,
which destroys the NHS ester.[1]

Step 3: Conjugation Reaction

o Calculate the molar excess of dye.[1] For most antibodies (IgG, 150 kDa), a 3- to 5-fold
molar excess is optimal to achieve a DOL of 2—-3.[1]

e Add the calculated volume of Dye/DMSO solution to the protein solution dropwise while
vortexing gently.

o Constraint: Keep organic solvent volume < 5-10% of total volume to prevent protein
denaturation.[1]

e Incubate for 1 hour at Room Temperature (RT) in the dark, with gentle rotation.

Step 4: Purification

Separate unreacted dye using a Size Exclusion Chromatography (SEC) column (e.g.,
Sephadex G-25 or PD-10 column) equilibrated with PBS (pH 7.4).[1]

e Visual Cue: The first colored band to elute is the labeled protein (higher MW). The slower,
second band is the free dye.[4]

Workflow Visualization
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Figure 1: Step-by-step workflow for Atto 633 NHS ester protein conjugation.[1]

Quality Control: Calculating Degree of Labeling
(DOL)

Accurate DOL determination is vital.[1] A DOL > 4 on an antibody can lead to fluorescence
guenching (H-dimer formation) and precipitation.[1]

The Formula:

[1]

Where:

= Absorbance of conjugate at 629 nm.[1]

= Absorbance of conjugate at 280 nm.[1][6][7]

= Extinction coefficient of protein (IgG

203,000

)[1]

= Extinction coefficient of Atto 633 (130,000

)[1]

= Correction Factor (0.05).[1]
Example Calculation: If

and
for an IgG:

o Corrected Protein Abs (
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) =
[1]
e Concentration (
) =
[1]
+ Dye Concentration (
) =
[1]
e DOL=

(Slightly high, consider reducing dye excess in next run).[1]

Troubleshooting & Optimization Logic

Evaluate Conjugate

Yes (Hydrolysis?)

Check Buffer pH (Must be > 8.0)
Increase Dye:Protein Ratio

Check for Tris’Ammonium contamination Use Fresh Anhydrous DMSO

Decrease Dye:Protein Ratio

Protein is Over-labeled (Hydrophobic) PG 1o 8 i EITED)
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Figure 2: Decision matrix for optimizing labeling efficiency and protein stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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